Cas no 1445893-67-3 ((2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid)
(2E)-3-(Dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid is a thiazole-based unsaturated carboxylic acid derivative characterized by its conjugated double bond and dimethyl-substituted heterocyclic ring. This compound is of interest in medicinal and synthetic chemistry due to its structural motif, which serves as a versatile intermediate for the development of bioactive molecules. The presence of the α,β-unsaturated carbonyl group enhances reactivity, enabling Michael additions or other nucleophilic transformations. Its thiazole core contributes to potential pharmacological activity, particularly in antimicrobial or anti-inflammatory applications. The compound’s well-defined conjugation system may also be exploited in materials science for optoelectronic properties. High purity and stability under standard conditions make it suitable for research and industrial use.
1445893-67-3 structure
Product Name:(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid
CAS No:1445893-67-3
MF:C8H9NO2S
MW:183.227560758591
CID:6090318
PubChem ID:55255567
Update Time:2025-06-08
(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid
- EN300-1457132
- SCHEMBL1124184
- AKOS006294009
- 1445893-67-3
-
- Inchi: 1S/C8H9NO2S/c1-5-7(3-4-8(10)11)12-6(2)9-5/h3-4H,1-2H3,(H,10,11)/b4-3+
- InChI Key: NKDMEDQBVUUABQ-ONEGZZNKSA-N
- SMILES: S1C(C)=NC(C)=C1/C=C/C(=O)O
Computed Properties
- Exact Mass: 183.03539970g/mol
- Monoisotopic Mass: 183.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 78.4Ų
(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1457132-0.05g |
(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid |
1445893-67-3 | 0.05g |
$900.0 | 2023-05-23 | ||
| Enamine | EN300-1457132-0.1g |
(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid |
1445893-67-3 | 0.1g |
$943.0 | 2023-05-23 | ||
| Enamine | EN300-1457132-0.25g |
(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid |
1445893-67-3 | 0.25g |
$985.0 | 2023-05-23 | ||
| Enamine | EN300-1457132-0.5g |
(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid |
1445893-67-3 | 0.5g |
$1027.0 | 2023-05-23 | ||
| Enamine | EN300-1457132-1.0g |
(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid |
1445893-67-3 | 1g |
$1070.0 | 2023-05-23 | ||
| Enamine | EN300-1457132-2.5g |
(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid |
1445893-67-3 | 2.5g |
$2100.0 | 2023-05-23 | ||
| Enamine | EN300-1457132-5.0g |
(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid |
1445893-67-3 | 5g |
$3105.0 | 2023-05-23 | ||
| Enamine | EN300-1457132-10.0g |
(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid |
1445893-67-3 | 10g |
$4606.0 | 2023-05-23 | ||
| Enamine | EN300-1457132-50mg |
(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid |
1445893-67-3 | 50mg |
$647.0 | 2023-09-29 | ||
| Enamine | EN300-1457132-100mg |
(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid |
1445893-67-3 | 100mg |
$678.0 | 2023-09-29 |
(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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